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Compound of Interest

Compound Name: Terpendole I

Cat. No.: B1251161 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive review of publicly available scientific literature, we have determined

that there are currently no specific studies published on the use of Terpendole I in cancer cell

line research.

Terpendole I is an indole diterpenoid isolated from the fungus Albophoma yamanashiensis[1]

[2]. The primary biological activity reported for Terpendole I is the weak inhibition of acyl-

CoA:cholesterol acyltransferase (ACAT)[1][2][3][4][5]. While the broader class of indole

diterpenoids has been a source of compounds with potential anticancer properties, and some

have been evaluated for their effects on cancer cells, our search did not yield any data

specifically detailing the effects of Terpendole I on cancer cell lines[6][7][8].

The available information on Terpendole I is primarily related to its isolation, structure

elucidation, and its role as an ACAT inhibitor. Chemical suppliers may classify it under "Cancer

Research" based on its compound class, but this is not substantiated by published

experimental data in this specific area[2][4].

Given the absence of data, we are unable to provide the requested detailed Application Notes,

Protocols, quantitative data tables, or visualizations for the use of Terpendole I in cancer cell

line studies.
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We recommend that researchers interested in the anticancer properties of terpenoids consider

well-characterized compounds from this class for which a substantial body of literature exists.

Examples of such compounds include, but are not limited to:

Triptolide: A diterpenoid with potent anticancer activity demonstrated across a wide range of

cancer cell lines. Its mechanisms of action, including induction of apoptosis and inhibition of

transcription, are extensively documented.

Terpinen-4-ol: A monoterpenoid found in tea tree oil that has been shown to induce apoptosis

and cell cycle arrest in various cancer cell models.

Betulinic Acid: A pentacyclic triterpenoid that selectively induces apoptosis in cancer cells

through the mitochondrial pathway.

Should you wish to proceed with a detailed report on one of these or another well-researched

terpenoid, we would be pleased to generate the comprehensive Application Notes and

Protocols as originally requested. Please specify the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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